- Structure-activity relationship of 4-azaindole-2-piperidine derivatives as agents against Trypanosoma cruzi, Bioorganic & Medicinal Chemistry Letters, 2020, 30(1),
Cas no 943443-03-6 (4-Benzyl-1,4-oxazepan-6-ol)
4-Benzyl-1,4-oxazepan-6-ol structure
Product Name:4-Benzyl-1,4-oxazepan-6-ol
CAS No:943443-03-6
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD22201126
CID:2184094
PubChem ID:15648145
Update Time:2024-10-25
4-Benzyl-1,4-oxazepan-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzyl-1,4-oxazepan-6-ol
- Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol (ACI)
- N-Benzyl-1,4-oxazepan-6-ol
- F13678
- AKOS024262388
- CS-0060536
- 4-Benzyl-[1,4]oxazepan-6-ol
- MFCD22201126
- SB30228
- 943443-03-6
- SB40125
- XQB91531
- AS-47422
- SB40126
- DB-262925
- EN300-315770
- (R)-4-Benzyl-[1,4]oxazepan-6-ol ee
- (6R)-Hexahydro-4-(phenylmethyl)-1,4-oxazepin-6-ol
- (S)-4-Benzyl-[1,4]oxazepan-6-ol
-
- MDL: MFCD22201126
- Inchi: 1S/C12H17NO2/c14-12-9-13(6-7-15-10-12)8-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2
- InChI Key: SQZLCDHCXXQFNQ-UHFFFAOYSA-N
- SMILES: OC1CN(CC2C=CC=CC=2)CCOC1
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 32.7Ų
4-Benzyl-1,4-oxazepan-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200248-1g |
4-benzyl-1,4-oxazepan-6-ol |
943443-03-6 | 95% | 1g |
$425 | 2021-06-09 | |
| Alichem | A019139380-1g |
4-Benzyl-1,4-oxazepan-6-ol |
943443-03-6 | 95% | 1g |
$468.65 | 2023-08-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB10188-1g |
4-Benzyl-[1,4]oxazepan-6-ol |
943443-03-6 | 95% | 1g |
$572 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MI852-200mg |
4-Benzyl-1,4-oxazepan-6-ol |
943443-03-6 | 95% | 200mg |
1545.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MI852-50mg |
4-Benzyl-1,4-oxazepan-6-ol |
943443-03-6 | 95% | 50mg |
618.0CNY | 2021-07-10 | |
| Chemenu | CM200248-1g |
4-benzyl-1,4-oxazepan-6-ol |
943443-03-6 | 95% | 1g |
$425 | 2022-06-09 | |
| abcr | AB481892-250 mg |
4-Benzyl-1,4-oxazepan-6-ol; . |
943443-03-6 | 250mg |
€394.80 | 2023-06-15 | ||
| abcr | AB481892-1 g |
4-Benzyl-1,4-oxazepan-6-ol; . |
943443-03-6 | 1g |
€886.50 | 2023-06-15 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0172-1g |
4-Benzyl-[1,4]oxazepan-6-ol |
943443-03-6 | 96% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0172-5g |
4-Benzyl-[1,4]oxazepan-6-ol |
943443-03-6 | 96% | 5g |
33904.74CNY | 2021-05-08 |
4-Benzyl-1,4-oxazepan-6-ol Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Isopropanol , Water ; 5 min, 0 °C; 0 °C → rt; 16 h, rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C; 0 °C → rt; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 9 - 10, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 min, 0 °C; 0 °C → rt; 4 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 9 - 10, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Isopropanol , Water ; 15 - 25 °C; 7 h, 15 - 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 20 h, 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 20 h, 25 °C
Reference
- Process for the preparation of 2-hydroxymethylmorpholine salt, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Lithium perchlorate Solvents: Toluene ; 4 h, 60 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 4 h, 60 °C
1.2 Reagents: Sodium methoxide Solvents: Methanol ; 4 h, 60 °C
Reference
- Efficient one-pot synthesis of enantiomerically pure 2-(hydroxymethyl)-morpholines, European Journal of Organic Chemistry, 2007, (13), 2100-2106
Production Method 4
Reaction Conditions
1.1 Reagents: Tetrabutylammonium hydroxide Solvents: Water ; overnight, 55 °C
Reference
- Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid, Journal of Organic Chemistry, 2008, 73(9), 3662-3665
4-Benzyl-1,4-oxazepan-6-ol Raw materials
- 2-Propanol, 1-chloro-3-[(2-hydroxyethyl)(phenylmethyl)amino]-
- (S)-Epichlorohydrin
- 2-(Benzylamino)ethanol
4-Benzyl-1,4-oxazepan-6-ol Preparation Products
4-Benzyl-1,4-oxazepan-6-ol Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
943443-03-6 (4-Benzyl-1,4-oxazepan-6-ol) Related Products
- 40987-24-4((4-Benzylmorpholin-2-yl)methanol)
- 1031442-66-6(4-Benzyl-2-(hydroxymethyl)homomorpholine)
- 5419-38-5(Morpholinium,4-(23-hydroxy-2,5,8,11,14,17,20-heptamethyl-3,6,9,12,15,18,21-heptaoxatetracos-1-yl)-4-(phenylmethyl)-,chloride (1:1))
- 132073-82-6((S)-(4-Benzylmorpholin-2-yl)methanol)
- 40987-51-7((4-Benzyl-6-methylmorpholin-2-yl)methanol)
- 937668-81-0(1,4-Dioxane-2-methanamine, N-(phenylmethyl)-)
- 90040-55-4(2-Propanol, 1-ethoxy-3-[(phenylmethyl)amino]-)
- 141196-44-3(Morpholine, 2-(methoxymethyl)-4-(phenylmethyl)-, (R)-)
- 141196-43-2(Morpholine, 2-(methoxymethyl)-4-(phenylmethyl)-, (S)-)
- 943442-96-4((R)-(4-Benzylmorpholin-2-yl)methanol)
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